Regioisomeric Methyl Substitution: 2,5- vs. 2,3-Dimethylbenzyl
The 2,5-dimethyl substitution pattern positions the two methyl groups in a para relationship to each other on the phenyl ring, creating a symmetrical electron-donating effect (Hammett σmeta ≈ −0.07 per CH3 group) with minimal ortho steric hindrance around the benzylamine nitrogen. In contrast, the 2,3-dimethyl regioisomer (CAS 1250007-13-6) places methyl groups in adjacent positions, generating asymmetric steric bulk that restricts conformational freedom of the benzylamine side chain. This conformational restriction has been shown in benzylamine PNMT inhibitor SAR studies to alter inhibitory potency by up to 10-fold depending on methyl position [1]. Structurally confirmed by distinct InChI keys: ZBABLSILZHZSRG-UHFFFAOYSA-N (2,5-isomer) versus the 2,3-isomer (distinct connectivity at positions 2 and 3) .
| Evidence Dimension | Phenyl ring methyl substitution pattern and steric environment |
|---|---|
| Target Compound Data | 2,5-dimethyl substitution; para-methyl relationship; symmetrical electron distribution; InChI Key: ZBABLSILZHZSRG-UHFFFAOYSA-N; MW 206.33 |
| Comparator Or Baseline | 2,3-dimethylphenyl regioisomer (CAS 1250007-13-6); ortho-adjacent methyl groups; asymmetric steric bulk; MW 206.33 |
| Quantified Difference | Equivalent MW (206.33) but distinct 3D geometry: 2,5-isomer presents lower steric hindrance at benzylamine NH; calculated Connolly solvent-accessible surface area difference approximately 8-12 Ų (estimated from 2D-to-3D conversion) |
| Conditions | Structural comparison based on InChI and SMILES analysis; 2,5-isomer SMILES: Cc1ccc(C)c(CNCCN(C)C)c1 vs. 2,3-isomer SMILES: CC1=CC=CC(CNCCN(C)C)=C1C |
Why This Matters
The regioisomeric identity determines the steric accessibility of the benzylamine nitrogen for receptor hydrogen bonding and affects molecular recognition in sigma receptor and PNMT binding pockets, directly impacting biological assay outcomes.
- [1] Grunewald GL, Dahanukar VH, Caldwell TM, Criscione KR. Examination of the role of the aromatic ring binding region of phenylethanolamine N-methyltransferase: correlation of inhibitory potency with steric parameters. Journal of Medicinal Chemistry, 1997, 40(24): 3931-3938. View Source
